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Compound of Interest

Compound Name:
Cerium tris(2-methyl-2-

propylhexanoate)

CAS No.: 35374-62-0

Cat. No.: B13729189

Get Quote

Executive Summary & Immediate Directives
Cerium tris(2-methyl-2-propylhexanoate) is a specialized organometallic compound,

functionally categorized under Cerium Neodecanoates/Versatates. While often used as a

catalyst or drier due to its high solubility in non-polar solvents, its disposal requires strict

adherence to "Mixed Waste" protocols due to the dual hazard of the heavy metal cation (

) and the combustible organic ligand.

Critical "Do's and Don'ts"
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Category Action Directive

Segregation

DO segregate from strong oxidizers (peroxides,

nitrates) and strong acids. DON'T mix with

aqueous waste streams; this compound is

lipophilic and will form immiscible layers or

precipitates that clog disposal lines.

Storage

DO store in HDPE or glass containers

compatible with hydrocarbon solvents. DON'T

use metal containers that may corrode if the

ligand hydrolyzes to free acid.

Disposal

DO label as "Flammable" and "Heavy Metal

Toxic". DON'T pour down the drain. It is toxic to

aquatic life and persists in sediment.

Chemical Profile & Hazard Identification
To understand the why behind the disposal procedures, we must analyze the molecule's

structure.

The Metal Center (

): Lanthanides generally exhibit low acute toxicity but can accumulate in the liver and bones.
In the environment, free Cerium ions are toxic to aquatic organisms, causing damage to gill
membranes.

The Ligand (2-methyl-2-propylhexanoate): This is a branched

fatty acid isomer. Its high branching provides steric hindrance, making the complex stable
but also highly soluble in organic solvents (lipophilic). This organic tail acts as a fuel source,
rendering the waste stream Combustible or Flammable depending on the solvent carrier.

Physical & Chemical Properties Relevant to Disposal[1]
[2][3][4][5][6]
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Property Value/Characteristic Operational Implication

Physical State Viscous liquid or waxy solid
Requires solvent rinsing for

complete transfer.

Solubility

Soluble in hydrocarbons,

esters, ketones. Insoluble in

water.[1]

Must be disposed of in the

Organic Solvent stream, not

Aqueous.

Flash Point
>100°C (Pure), <40°C (in

solvent)

Treat as Class 3 Flammable

Liquid for transport/storage.

Reactivity
Hydrolyzes in strong acid to

release fatty acid.

Keep pH neutral to avoid

phase separation in waste

drums.

Disposal Workflows & Protocols
Protocol A: Primary Waste Stream (Bulk Liquid/Solid)
For disposal of expired stock, reaction byproducts, or unused aliquots.

Quenching (Self-Validation Step):

Action: Before bulking, take a 1 mL aliquot and mix with the target waste drum solvent

(e.g., waste acetone or hexanes).

Validation: Observe for 5 minutes. If heat generation, bubbling, or immediate precipitation

occurs, STOP. The waste stream is incompatible.

Result: If clear/miscible, proceed to bulk disposal.

Containerization:

Transfer material into a DOT-approved polyethylene (HDPE) or steel drum.

If the material is viscous, dissolve in a minimal amount of compatible solvent (e.g., mineral

spirits) to ensure flow.

Labeling:
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Must carry the EPA Hazardous Waste label.

RCRA Codes:

D001 (Ignitability) - If in flammable solvent.

Chemical Specific: "Contains Cerium Compounds - Toxic to Aquatic Life."

Protocol B: Rinsate & Trace Contamination
For cleaning glassware and tools.

Triple Rinse:

Do not use water initially.[2] The hydrophobic tail will repel water.

Wash 1: Rinse with a non-polar solvent (Hexane, Toluene). Collect in "Organic Waste -

Halogen Free".

Wash 2: Rinse with a polar organic solvent (Acetone/Ethanol). Collect in "Organic Waste".

Wash 3: Final rinse with soap and water (can go to drain only if no visible organic residue

remains).

Solid Debris (Gloves/Wipes):

Place in a dedicated "Solid Hazardous Waste" bin. Do not put in regular trash due to

potential leachability of the metal.

Protocol C: Spill Management (Immediate Response)
Isolate: Remove ignition sources.

Absorb: Use clay-based absorbents (Vermiculite) or organic spill pads. Do not use sawdust

(increases flammability).

Clean: Wipe surface with a solvent-dampened cloth (Acetone).

Disposal: Bag all absorbents as hazardous solid waste.
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Decision Logic & Workflow Diagram
The following diagram outlines the decision-making process for disposing of Cerium tris(2-
methyl-2-propylhexanoate) to ensure compliance and safety.
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Waste Generation:
Cerium tris(2-methyl-2-propylhexanoate)

Determine Physical State

Solid / Viscous Residue Liquid / Solution

Pure Substance

Is it dissolved in
Organic Solvent?

COMPATIBILITY TEST
Mix aliquot with waste stream.

Precipitate/Heat?

Yes
Dissolve in minimal

Mineral Spirits/Hexane

To facilitate transfer

STOP: Segregate into
Individual Container

Yes (Reaction)

Combine with
Organic/Flammable Waste

No (Stable)

Label: RCRA D001 (Ignitable)
+ 'Contains Cerium'

Ship to Incinerator
(Fuel Blending)

Click to download full resolution via product page
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Caption: Operational decision tree for the segregation and containerization of Cerium

Carboxylate waste streams.

Regulatory & Compliance Context
EPA/RCRA Classification
While "Cerium tris(2-methyl-2-propylhexanoate)" is not explicitly P- or U-listed, it is regulated

under the Resource Conservation and Recovery Act (RCRA) via characteristics:

Ignitability (D001): Applicable if the flash point of the waste mixture is <60°C (140°F).

Toxicity: While Cerium is not a TCLP metal (like Lead or Cadmium), state regulations (e.g.,

California Title 22) often regulate all soluble metal salts. Always assume it requires Class I

Landfill disposal or Incineration (Fuel Blending).

Final Disposition Method
The industry standard for organometallic carboxylates is Fuel Blending/Incineration.

Process: The waste is burned in a cement kiln or chemical incinerator.

Mechanism: The organic ligand (

tail) burns as fuel.

Result: The Cerium converts to Cerium Oxide (

) ash, which is captured in scrubbers and disposed of in a hazardous waste landfill,
preventing environmental leaching.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

2. ameslab.gov [ameslab.gov]

3. epa.gov [epa.gov]
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cerium-tris-2-methyl-2-propylhexanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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